[2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl] 1H-indole-2-carboxylate

• IUPAC Name: [2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl] 1H-indole-2-carboxylate
• InChI: InChI=1S/C17H12N4O3S/c22-15(19-12-6-3-7-13-16(12)21-25-20-13)9-24-17(23)14-8-10-4-1-2-5-11(10)18-14/h1-8,18H,9H2,(H,19,22)
• InChI Key: CMYZBFOYOPRHJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C(=O)OCC(=O)NC3=CC=CC4=NSN=C43
• Molecular Formula: C17H12N4O3S
• Molecular Weight: 352.4 g/mol

Description

[2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl] 1H-indole-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound belongs to the class of benzothiadiazole derivatives, which have shown promising results in drug discovery and development.

Mechanism of Action

The mechanism of action of [2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl] 1H-indole-2-carboxylate is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting specific enzymes or proteins involved in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that [2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl] 1H-indole-2-carboxylate can induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and inhibit bacterial growth. The compound has also been shown to be non-toxic to normal cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of [2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl] 1H-indole-2-carboxylate is its versatility in laboratory experiments. The compound can be easily synthesized and purified, making it readily available for use in various research studies. However, one limitation is that the compound may not be stable under certain conditions, which may affect its biological activity.

Future Directions

There are several future directions for research on [2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl] 1H-indole-2-carboxylate. One area of interest is the development of new derivatives with improved biological activity and stability. Another area of research is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer, viral infections, and bacterial infections. Additionally, the compound's potential as a fluorescent probe for imaging and detection of biomolecules could be further explored.

Synthesis Methods

The synthesis of [2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl] 1H-indole-2-carboxylate involves the reaction of 1H-indole-2-carboxylic acid with 2-(2-amino-1,3-benzothiazol-4-yl)-2-oxoacetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields the desired product, which can be purified using column chromatography.

Scientific Research Applications

[2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl] 1H-indole-2-carboxylate has been extensively studied for its potential applications in biomedical research. It has been shown to exhibit anticancer, antiviral, and antibacterial properties. The compound has also been investigated for its potential use as a fluorescent probe for imaging and detection of biomolecules.